Cas no 3516-87-8 (ethyl (pentafluorobenzoyl)acetate)

ethyl (pentafluorobenzoyl)acetate structure

3516-87-8 structure

Product Name:ethyl (pentafluorobenzoyl)acetate

CAS No:3516-87-8

MF:C₁₁H₇F₅O₃

MW:282.163501024246

MDL:MFCD00192163

CID:44232

PubChem ID:2760255

Update Time:2025-04-18

ethyl (pentafluorobenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl (pentafluorobenzoyl)acetate
- (Pentafluorobenzoyl)Acetic Acid Ethyl Ester
- 3-OXO-3-PENTAFLUOROPHENYL-PROPIONIC ACID ETHYL ESTER
- Ethyl 3-oxo-3-(perfluorophenyl)propanoate
- ethyl 3-oxo-3-(2,3,4,5,6-pentafluorophenyl)propanoate
- 3-Oxo-3-pentafluorophenylpropionic acid ethyl ester
- AKOS007930392
- SCHEMBL1186761
- ethyl 2,3,4,5,6-pentafluorobenzoylacetate
- ETHYL(PENTAFLUOROBENZOYL)ACETATE
- 3516-87-8
- F79419
- BS-42407
- Ethyl 2,3,4 ,5, 6-pentafluorobenzoylacetate
- SFYYMUUQGSQVFT-UHFFFAOYSA-N
- DTXSID90375077
- FT-0634885
- A822623
- J-019972
- MFCD00192163
- CS-0314860
- ethyl pentafluorobenzoylacetate
- MDL： MFCD00192163
- Inchi： 1S/C11H7F5O3/c1-2-19-5(18)3-4(17)6-7(12)9(14)11(16)10(15)8(6)13/h2-3H2,1H3
- InChI Key： SFYYMUUQGSQVFT-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C(CC(=O)OCC)=O)F)F)F)F

Computed Properties

Exact Mass: 282.03200
Monoisotopic Mass: 282.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2.5
Topological Polar Surface Area: 43.4A^2

Experimental Properties

Color/Form: Not determined
Density: 1.43
Melting Point: No data available
Boiling Point: 103-104 ºC (4 mmHg)
Flash Point: 105 ºF
Refractive Index: 1.464
PSA: 43.37000
LogP: 2.51800
Solubility: Not determined
Vapor Pressure: No data available

ethyl (pentafluorobenzoyl)acetate Security Information

Signal Word：Warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 3272 3/PG 3
WGK Germany：3
Hazard Category Code： R20/21/22;R36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：(BD13592)
Risk Phrases：R20/21/22; R36/37/38
Safety Term：S26;S36

ethyl (pentafluorobenzoyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019122286-25g	Ethyl 3-oxo-3-(perfluorophenyl)propanoate	3516-87-8	95%	25g	$688.50	2023-09-02
TRC	E818018-50mg	Ethyl (Pentafluorobenzoyl)acetate	3516-87-8		50mg	$ 58.00	2023-09-07
TRC	E818018-100mg	Ethyl (Pentafluorobenzoyl)acetate	3516-87-8		100mg	$ 69.00	2023-09-07
TRC	E818018-500mg	Ethyl (Pentafluorobenzoyl)acetate	3516-87-8		500mg	$ 109.00	2023-09-07
Apollo Scientific	PC5767-1g	Ethyl 3-oxo-3-(pentafluorophenyl)propanoate	3516-87-8	97%	1g	£96.00	2025-02-21
Apollo Scientific	PC5767-5g	Ethyl 3-oxo-3-(pentafluorophenyl)propanoate	3516-87-8	97%	5g	£240.00	2025-02-21
eNovation Chemicals LLC	Y1252127-1g	Ethyl (pentafluorobenzoyl)acetate	3516-87-8	97%	1g	$125	2024-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E856255-1g	Ethyl (pentafluorobenzoyl)acetate	3516-87-8	98%	1g	￥2,700.00	2022-01-10
SHENG KE LU SI SHENG WU JI SHU	sc-234905-1 g	Ethyl (pentafluorobenzoyl)acetate,	3516-87-8		1g	￥714.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-234905-1g	Ethyl (pentafluorobenzoyl)acetate,	3516-87-8		1g	￥714.00	2023-09-05

ethyl (pentafluorobenzoyl)acetate Related Literature

1. Bifunctional thiourea-modified polymers of intrinsic microporosity for enantioselective α-amination of 3-aryl-2-oxindoles in batch and flow conditions

Laura Martín,Alicia Maestro,José M. Andrés,Rafael Pedrosa Org. Biomol. Chem. 2020 18 9275
2. Enantioselective organocatalytic α-heterofunctionalization of active methines

Alessio Russo,Claudia De Fusco,Alessandra Lattanzi RSC Adv. 2012 2 385
3. From racemic precursors to fully stereocontrolled products: one-pot synthesis of chiral α-amino lactones and lactams

Zhi-Hao You,Ying-Han Chen,Yan-Kai Liu Org. Biomol. Chem. 2016 14 6316
4. Direct amination of α-substituted nitroacetates using di-tert-butyl azodicarboxylate catalyzed by Hatakeyama's catalyst β-ICD

Cong-Bin Ji,Yun-Lin Liu,Xiao-Li Zhao,Yin-Long Guo,Hao-Yang Wang,Jian Zhou Org. Biomol. Chem. 2012 10 1158
5. Direct catalytic enantioselective amination of ketones for the formation of tri- and tetrasubstituted stereocenters

B.?M. Trost,J. S. Tracy,T. Saget Chem. Sci. 2018 9 2975

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